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Compound of Interest

Compound Name: STF-118804

Cat. No.: B1684562

STF-118804 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, handling, and use of STF-
118804 in solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving STF-1188047

Al: STF-118804 is readily soluble in DMSO.[1][2][3][4][5] For experimental use, it is common to
first dissolve the compound in DMSO to create a stock solution, which can then be further
diluted in an aqueous buffer or cell culture medium.[4] It is important to use fresh, high-quality
DMSO, as moisture can reduce the solubility of STF-118804.[1][5]

Q2: What are the recommended storage conditions for STF-1188047

A2: As a solid, STF-118804 is stable for at least two to four years when stored at -20°C.[2][4][5]
Stock solutions in DMSO can be stored at -20°C for up to three months or at -80°C for up to
one year.[1][4] To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock
solutions into smaller volumes.[1][5]

Q3: How stable is STF-118804 in aqueous solutions or cell culture media?

A3: While specific quantitative data on the long-term stability of STF-118804 in aqueous
solutions is not readily available in the provided search results, it is generally recommended to
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prepare fresh dilutions in aqueous buffers or media from a DMSO stock solution immediately

before use. This minimizes the potential for degradation or precipitation.

Data Summary

] lubil

Solvent Solubility Reference
DMSO 47 mg/mL [4]
DMSO 61 mg/mL [1]
DMSO 20 mg/mL [2]
DMSO >19.1 mg/mL [3][6]
DMSO 25 mg/mL [5]
DMF 25 mg/mL [2]
DMF:PBS (pH 7.2) (1:5) 0.2 mg/mL [2]
Ethanol 1 mg/mL [2]
Water Insoluble [1]
Ethanol Insoluble [3]
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Form Storage Stability Reference
Temperature
Solid -20°C > 2 years [4]
Solid -20°C = 4 years [2]
Solid -20°C 3 years [5]
Solid 4°C 2 years [5]
In DMSO -20°C Up to 3 months [4]
In Solvent -20°C 1 month [1]
In Solvent -20°C 1 year [5]
In Solvent -80°C 1 year [1]
In Solvent -80°C 2 years [5]
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Problem

Possible Cause

Recommended Solution

Precipitation of STF-118804 in

cell culture medium.

The final concentration of
DMSO is too low to maintain
solubility, or the agueous
solubility limit has been

exceeded.

Ensure the final DMSO
concentration in your culture
medium is sufficient to keep
STF-118804 dissolved
(typically <0.5%). Prepare
fresh dilutions from a
concentrated DMSO stock

solution for each experiment.

Inconsistent or lower-than-

expected compound activity.

Degradation of STF-118804 in
solution due to improper
storage or prolonged

incubation in agueous media.

Aliguot DMSO stock solutions
and store them at -80°C to
minimize freeze-thaw cycles.
Prepare working dilutions in
agueous media immediately

before use.

Cell line is resistant to NAMPT

inhibition.

Confirm that your cell line is
sensitive to NAMPT inhibitors.
Some cell lines may have
alternative NAD+ biosynthesis

pathways.

High background signal or off-

target effects in assays.

The concentration of STF-
118804 is too high.

Perform a dose-response
experiment to determine the
optimal concentration range for
your specific cell line and

assay.

The purity of the STF-118804

may be compromised.

Ensure you are using a high-
purity compound. Purity can be
checked by HPLC.

Unexpected cell death or

cytotoxicity.

The final DMSO concentration

is too high.

Use a final DMSO
concentration that is non-toxic
to your cells (typically <0.5%).
Include a vehicle control
(DMSO alone) in your

experiments.
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Titrate the concentration of

STF-118804 is a potent )
STF-118804 to achieve the

inhibitor of NAMPT, leading to
NAD+ depletion and cell death,

desired level of inhibition

) ) without excessive, acute
which may be the intended

cytotoxicity if that is not the
effect.[2][7][8]

endpoint of interest.

Experimental Protocols
Protocol: Assessing Cell Viability with STF-118804

This protocol provides a general guideline for determining the effect of STF-118804 on the
viability of a cancer cell line.

1. Preparation of STF-118804 Stock Solution:

o Dissolve STF-118804 powder in fresh, anhydrous DMSO to a stock concentration of 10 mM.
» Vortex thoroughly to ensure complete dissolution.

 Aliquot the stock solution into single-use volumes and store at -80°C.

2. Cell Seeding:

» Harvest and count cells.

e Seed cells in a 96-well plate at a predetermined optimal density.

 Incubate the plate overnight at 37°C in a humidified 5% CO:2 incubator to allow for cell
attachment.

3. Compound Treatment:

o Prepare serial dilutions of the STF-118804 stock solution in the appropriate cell culture
medium.

¢ Remove the old medium from the 96-well plate and replace it with the medium containing the
various concentrations of STF-118804.
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Include a vehicle control (medium with the same final concentration of DMSO as the highest
STF-118804 concentration) and a no-treatment control.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).
. Cell Viability Assay:

After the incubation period, assess cell viability using a suitable method, such as an MTT,
MTS, or a luminescent ATP-based assay, following the manufacturer's instructions.

Read the plate using a microplate reader at the appropriate wavelength.
. Data Analysis:
Subtract the background reading from all wells.
Normalize the data to the vehicle control to determine the percentage of cell viability.
Plot the percentage of cell viability against the log of the STF-118804 concentration.

Calculate the ICso value using a non-linear regression analysis.

Visualizations
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Caption: STF-118804 inhibits NAMPT, blocking NAD+ synthesis and reducing cell viability.
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Caption: Workflow for assessing cell viability with STF-118804.
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Inconsistent or Unexpected
Experimental Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.selleckchem.com/products/stf-118804.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5689593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5689593/
https://www.researchgate.net/publication/318037779_Preclinical_efficacy_of_the_novel_competitive_NAMPT_inhibitor_STF-118804_in_pancreatic_cancer
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/stf-118804-nampt-inhibitor-tbi5640/
https://www.medchemexpress.com/STF-118804.html
https://www.chromatographyonline.com/view/validation-of-stability-indicating-hplc-methods-for-pharmaceuticals-overview-methodologies-and-case-studies
https://www.oncotarget.com/article/18841/
https://www.chromatographyonline.com/view/development-of-stability-indicating-analytical-procedures-by-hplc-an-overview-and-best-practices
https://www.benchchem.com/product/b1684562#stf-118804-stability-in-solution-over-time
https://www.benchchem.com/product/b1684562#stf-118804-stability-in-solution-over-time
https://www.benchchem.com/product/b1684562#stf-118804-stability-in-solution-over-time
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684562?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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